Cas no 2172436-41-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid
• CAS No: 2172436-41-6
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 6511187
• PubChem ID: 165586277
• Update Time: 2025-07-24

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid
• EN300-1534134
• 2172436-41-6
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]thiomorpholine-2-carboxylic acid

• Inchi： 1S/C25H28N2O6S/c1-32-21(23(28)27-12-13-34-22(14-27)24(29)30)10-11-26-25(31)33-15-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： CGAMCCNNDIQELI-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid

Research Brief on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid (CAS: 2172436-41-6)

In recent years, the compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid (CAS: 2172436-41-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine and fluorenylmethoxycarbonyl (Fmoc) moieties, has shown promising potential in drug development, particularly in the synthesis of peptide-based therapeutics and prodrugs. The following research brief consolidates the latest findings and advancements related to this compound, highlighting its applications, mechanisms, and future prospects.

The primary interest in this compound stems from its role as a versatile building block in peptide synthesis. The Fmoc-protected amino acid derivative facilitates solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Recent studies have demonstrated that the incorporation of this compound into peptide chains enhances stability and bioavailability, addressing common challenges such as enzymatic degradation and poor membrane permeability. Researchers have also explored its utility in creating peptide-drug conjugates (PDCs), where it serves as a linker to improve targeted drug delivery.

One of the most notable advancements involves the application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid in the development of anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound, when conjugated with cytotoxic payloads, exhibited enhanced tumor selectivity and reduced off-target effects. The thiomorpholine ring, in particular, was found to contribute to improved solubility and pharmacokinetic properties, making it a valuable component in next-generation anticancer therapies.

Beyond oncology, this compound has also been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv highlighted its use in synthesizing peptide inhibitors targeting amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study revealed that derivatives of this compound effectively disrupted fibril formation in vitro, suggesting a novel therapeutic avenue for amyloid-related pathologies. Further in vivo studies are underway to validate these findings and assess the compound's safety profile.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-2-carboxylic acid (CAS: 2172436-41-6) represents a multifaceted tool in modern drug discovery. Its applications span peptide synthesis, targeted drug delivery, and disease-modifying therapies, underscoring its importance in chemical biology. As research continues to uncover new functionalities and optimizations, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.